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Compound of Interest

Compound Name: Rabdoternin F

Cat. No.: B15595345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding Rabdoternin F in publicly accessible scientific literature and

databases is exceptionally scarce. This guide summarizes the available data and highlights

significant knowledge gaps. The comprehensive experimental details and in-depth biological

pathway analysis requested cannot be fully provided due to the limited research on this specific

compound.

Introduction
Rabdoternin F is a naturally occurring diterpenoid isolated from the plant Rabdosia ternifolia.

Diterpenoids from the Rabdosia genus are known for a wide range of biological activities and

have garnered interest in the field of drug discovery. However, Rabdoternin F itself remains a

largely uncharacterized molecule. This document aims to consolidate the known information

about Rabdoternin F and provide a framework for future research.

Physicochemical Properties
Detailed experimental data on the physical and chemical properties of Rabdoternin F are not

readily available in the current body of scientific literature. The following table summarizes the

basic molecular information that has been identified.
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Property Value Source

Molecular Formula C₂₁H₃₀O₇
ChemUniverse[1],

Immunomart[2]

Molecular Weight 394.46 g/mol ChemUniverse[1]

CAS Number 155977-87-0

ChemUniverse[1],

Immunomart[2],

ChemicalBook[3]

Chemical Structure
(Structure derived from

SMILES)
Immunomart[2]

Structure:

[Structure of Rabdoternin F not available for direct visualization]

Click to download full resolution via product page

Caption: A placeholder for the 2D chemical structure of Rabdoternin F.

Data Gaps:

Melting Point: Not reported.

Boiling Point: Not reported.

Solubility: Solubility in common laboratory solvents (e.g., water, ethanol, DMSO) has not

been documented.

Appearance: Physical state and color are unknown.

Spectroscopic Data (NMR, IR, UV-Vis): No experimental spectroscopic data has been

published, which is crucial for structural confirmation and characterization.

Biological Activity and Signaling Pathways
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There is no specific information available regarding the biological activity or the mechanism of

action of Rabdoternin F. However, the broader class of compounds to which it belongs,

diterpenoids from Rabdosia species, has been reported to exhibit various biological activities.

General Activities of Rabdosia Diterpenoids:

Antitumor and Anti-inflammatory Properties: Many diterpenoids isolated from Rabdosia

species have demonstrated cytotoxic effects against various cancer cell lines and possess

anti-inflammatory properties.

Antibacterial and Antiviral Activities: Some compounds from this class have shown inhibitory

effects against certain bacteria and viruses.

Signaling Pathways: Due to the absence of biological studies on Rabdoternin F, there is no

information on any signaling pathways it may modulate. Research on other Rabdosia

diterpenoids has implicated pathways such as NF-κB and various apoptosis-related pathways.

Workflow for Investigating Biological Activity:
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Initial Screening

Mechanism of Action Studies

Rabdoternin F Compound

Cell-based Assays
(e.g., Cytotoxicity, Anti-inflammatory)

Target Identification

If active

Signaling Pathway Analysis
(e.g., Western Blot, Reporter Assays)

In Vivo Model Validation

Click to download full resolution via product page

Caption: A generalized workflow for the initial investigation of the biological activity of an

uncharacterized natural product like Rabdoternin F.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and characterization of

Rabdoternin F are not available in the searched literature. A general approach for isolating

diterpenoids from Rabdosia ternifolia would typically involve the following steps.

General Isolation Workflow:
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Dried Plant Material
(Rabdosia ternifolia)

Solvent Extraction
(e.g., Ethanol, Methanol) Crude Extract Solvent Partitioning Fractionation

(e.g., Column Chromatography)
Isolation of Pure Compound

(e.g., HPLC)
Structure Elucidation

(NMR, MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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